Cas no 1960-52-7 (2-methyl-4-nitro-1-(trifluoromethyl)benzene)

2-methyl-4-nitro-1-(trifluoromethyl)benzene is a highly functionalized aromatic compound with distinct physical and chemical properties. It exhibits excellent thermal stability and resistance to oxidation, making it suitable for various applications in organic synthesis. The trifluoromethyl group imparts significant electronic effects, enhancing the compound's reactivity and selectivity in chemical transformations. This compound is a valuable intermediate for the synthesis of agrochemicals, pharmaceuticals, and specialty chemicals.

2-methyl-4-nitro-1-(trifluoromethyl)benzene structure

1960-52-7 structure

Product Name:2-methyl-4-nitro-1-(trifluoromethyl)benzene

CAS No:1960-52-7

MF:C₈H₆F₃NO₂

MW:205.133952617645

CID:850717

PubChem ID:10655830

Update Time:2025-07-19

2-methyl-4-nitro-1-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 2-methyl-4-nitro-1-(trifluoromethyl)-
- 2-methyl-4-nitro-1-(trifluoromethyl)benzene
- 2-METHYL-4-NITROBENZOTRIFLUORIDE
- 2-methyl-4-nitro-1-trifluoromethyl-benzene
- 2-Methyl-4-nitro-1-trifluoromethylbenzene
- AKOS005255712
- 3-amino-4-(trifluoromethylthio)toluene;2-methyl-4-nitrobenzotrifluoride;
- 1960-52-7
- BBL101914
- SCHEMBL696354
- DTXSID00443054
- 3-Methyl-4-(trifluoromethyl)nitrobenzene
- CS-0144967
- BAA96052
- EN300-188536
- 3-Methyl-4-trifluoromethylnitrobenzene
- STL555711
- MFCD11226539
- AS-33185
- MDL： MFCD11226539
- Inchi： 1S/C8H6F3NO2/c1-5-4-6(12(13)14)2-3-7(5)8(9,10)11/h2-4H,1H3
- InChI Key： NWCDDUFGSQYJRM-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1C)[N+](=O)[O-])(F)F

Computed Properties

Exact Mass: 205.03500
Monoisotopic Mass: 205.03506292g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 45.8Å²

Experimental Properties

Density: 1.357±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 237.4±40.0 ºC (760 Torr),
Flash Point: 97.4±27.3 ºC,
Solubility: Very slightly soluble (0.18 g/l) (25 º C),
PSA: 45.82000
LogP: 3.44520

2-methyl-4-nitro-1-(trifluoromethyl)benzene Customs Data

HS CODE：2904909090
Customs Data：

China Customs Code:
2904909090

Overview:

2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-methyl-4-nitro-1-(trifluoromethyl)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M219143-50mg	2-Methyl-4-nitrobenzotrifluoride	1960-52-7		50mg	$55.00	2023-05-18
TRC	M219143-100mg	2-Methyl-4-nitrobenzotrifluoride	1960-52-7		100mg	$70.00	2023-05-18
TRC	M219143-500mg	2-Methyl-4-nitrobenzotrifluoride	1960-52-7		500mg	$145.00	2023-05-18
Fluorochem	043811-250mg	2-Methyl-4-nitrobenzotrifluoride	1960-52-7	97%	250mg	￡27.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	032535-1g	2-Methyl-4-nitrobenzotrifluoride	1960-52-7	97%	1g	1283CNY	2021-05-07
Apollo Scientific	PC520626-5g	2-Methyl-4-nitrobenzotrifluoride	1960-52-7	97%	5g	£282.00	2025-02-21
eNovation Chemicals LLC	Y1223363-5g	2-Methyl-4-nitro-1-(trifluoromethyl)benzene	1960-52-7	95%	5g	$450	2024-06-03
Chemenu	CM153337-5g	2-Methyl-4-nitrobenzotrifluoride	1960-52-7	95%	5g	$302	2023-01-09
Chemenu	CM153337-1g	2-Methyl-4-nitrobenzotrifluoride	1960-52-7	95%	1g	$92	2023-01-09
Chemenu	CM153337-5g	2-Methyl-4-nitrobenzotrifluoride	1960-52-7	95%	5g	$222	2021-06-17

2-methyl-4-nitro-1-(trifluoromethyl)benzene Suppliers

Amadis Chemical Company Limited

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(CAS:1960-52-7)2-methyl-4-nitro-1-(trifluoromethyl)benzene

Order Number:A856765

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 08:02

Price ($):170.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

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